2-(6-chloro-4-(2-fluorophenyl)-2-oxoquinazolin-1(2H)-yl)-N-(3-fluorophenyl)acetamide

• IUPAC Name: 2-[6-chloro-4-(2-fluorophenyl)-2-oxoquinazolin-1-yl]-N-(3-fluorophenyl)acetamide
• InChI: InChI=1S/C22H14ClF2N3O2/c23-13-8-9-19-17(10-13)21(16-6-1-2-7-18(16)25)27-22(30)28(19)12-20(29)26-15-5-3-4-14(24)11-15/h1-11H,12H2,(H,26,29)
• InChI Key: DVQAHLOYUZRYEJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NC(=O)N(C3=C2C=C(C=C3)Cl)CC(=O)NC4=CC(=CC=C4)F)F
• Molecular Formula: C22H14ClF2N3O2
• Molecular Weight: 425.8 g/mol

Description

2-(6-chloro-4-(2-fluorophenyl)-2-oxoquinazolin-1(2H)-yl)-N-(3-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C22H14ClF2N3O2 and its molecular weight is 425.82. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• The synthesis of novel quinazolinyl acetamides, including compounds similar to the one , has been extensively studied. These compounds are synthesized from anthranilic acid through a multistep process, leading to a variety of derivatives investigated for their potential biological activities (Alagarsamy et al., 2015).
• Another study focused on the synthesis and molecular docking of new quinazolinone derivatives, emphasizing their potential as antimicrobial and anticancer agents. The chemical structures of these compounds were confirmed through various analytical techniques, demonstrating significant activities in in vitro evaluations (Mehta et al., 2019).

Biological Potentials

• A research effort delved into the synthesis of some novel 4(3H)-quinazolinone derivatives, exploring their anti-inflammatory and analgesic properties. This study highlights the therapeutic potential of such compounds in managing pain and inflammation, although it does not directly involve the specific compound (Farag et al., 2012).
• In the realm of antimicrobial research, certain quinazolinone-based derivatives have been synthesized and evaluated for their activity against various bacterial and fungal strains. These studies underline the antimicrobial potential of quinazolinone compounds, contributing to the search for new therapeutic agents (Patel & Shaikh, 2011).

Anticancer Activity

• The anticancer potential of quinazolinone derivatives has also been a subject of investigation, with studies exploring the synthesis and evaluation of such compounds as folic acid antagonists. This research provides insights into the role these compounds could play in cancer treatment, emphasizing their inhibitory effects on certain cancer cell lines (Hynes & Ashton, 1975).